molecular formula C12H20N4 B8430972 N3-(3-Pyrrolidin-1-yl-propyl)-pyridine-3,4-diamine

N3-(3-Pyrrolidin-1-yl-propyl)-pyridine-3,4-diamine

Cat. No.: B8430972
M. Wt: 220.31 g/mol
InChI Key: PZPBQNDCVOMTDK-UHFFFAOYSA-N
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Description

N3-(3-Pyrrolidin-1-yl-propyl)-pyridine-3,4-diamine is a useful research compound. Its molecular formula is C12H20N4 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H20N4

Molecular Weight

220.31 g/mol

IUPAC Name

3-N-(3-pyrrolidin-1-ylpropyl)pyridine-3,4-diamine

InChI

InChI=1S/C12H20N4/c13-11-4-6-14-10-12(11)15-5-3-9-16-7-1-2-8-16/h4,6,10,15H,1-3,5,7-9H2,(H2,13,14)

InChI Key

PZPBQNDCVOMTDK-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CCCNC2=C(C=CN=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.300 g (5.940 mmol) 3-bromo-4-nitro-pyridine-1-oxide and 0.980 g (7.430 mmol) 3-pyrrolidin-1-yl-propylamine was added to a suspension of 0.820 g (5.940 mmol) potassium carbonate in 20 mL DMF and the mixture was stirred for 3 hours at 90° C. The solvent was evaporated i. vac. and the residue purified by column chromatography (Alox (neutral, activity II-III), gradient dichloromethane/MeOH 100:0→95:5 v/v) (0.950 g, 60% of theory). 0.900 g (3.380 mmol) of the intermediate product was added to a suspension of 300 mg Pd/C in 10 mL EtOH and the mixture was hydrogenated for 4.5 hours at RT and 50 psi H2-pressure. The catalyst was removed by filtration and the filtrate evaporated i. vac. The product is present in admixture with the corresponding pyridine-N-oxide and was used in the next reaction step without any further purification.
Quantity
1.3 g
Type
reactant
Reaction Step One
Quantity
0.98 g
Type
reactant
Reaction Step One
Quantity
0.82 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
intermediate
Quantity
0.9 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
300 mg
Type
catalyst
Reaction Step Two

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